N-(4-amino-6-oxo-2-((2-oxo-2-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

• IUPAC Name: N-(4-amino-6-oxo-2-phenacylsulfanyl-1H-pyrimidin-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C19H15FN4O3S/c20-13-9-5-4-8-12(13)17(26)22-15-16(21)23-19(24-18(15)27)28-10-14(25)11-6-2-1-3-7-11/h1-9H,10H2,(H,22,26)(H3,21,23,24,27)
• InChI Key: XMLBZXLWDLXTIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CC=C3F)N
• Molecular Formula: C19H15FN4O3S
• Molecular Weight: 398.4 g/mol
• CAS No.: 872597-31-4

Description

N-(4-amino-6-oxo-2-((2-oxo-2-phenylethyl)thio)-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C19H15FN4O3S and its molecular weight is 398.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Properties

• Microwave-Induced Synthesis of Fluorobenzamides : This study explores the synthesis of fluorobenzamides containing thiazole and thiazolidine derivatives, which have shown promising antimicrobial and antifungal activities. The presence of a fluorine atom was found to enhance antimicrobial activity significantly (Desai, Rajpara, & Joshi, 2013).

Anticancer Agents

• Discovery of AZD4877 : A compound identified as a novel kinesin spindle protein (KSP) inhibitor with potential as an anticancer agent. It exhibited both excellent biochemical potency and pharmaceutical properties suitable for clinical development (Theoclitou et al., 2011).

Anti-inflammatory Activity

• N-(4, 6-Dimethylpyridin-2-yl) β-Ketoamides : A series of derivatives were synthesized and evaluated for anti-inflammatory activity, indicating potential applications in inflammation-related research (Robert-Piessard et al., 1997).

Synthesis and Characterization of Novel Compounds

• Synthesis of Novel Aromatic Polyimides : Research on synthesizing new diamines and polymerizing them with various anhydrides to create soluble polymers with high degradation temperatures, indicating potential applications in materials science (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).

• Ionic Liquid-Promoted Synthesis : The study focused on the synthesis of chromone-pyrimidine coupled derivatives, evaluating their antimicrobial, enzyme assay, docking study, and toxicity, demonstrating the versatility of ionic liquids in promoting environmentally friendly synthesis processes (Tiwari et al., 2018).